Cas no 1015064-87-5 (ethyl N-[4-(2,4-dimethoxyphenyl)-5-oxodithiolo[4,3-b]pyrrol-6-yl]carbamate)

• Product Name: ethyl N-[4-(2,4-dimethoxyphenyl)-5-oxodithiolo[4,3-b]pyrrol-6-yl]carbamate
• CAS No: 1015064-87-5
• MF: C₁₆H₁₆N₂O₅S₂
• MW: 380.438641548157
• MDL: MFCD27952476
• CID: 4559099
• PubChem ID: 24805086
• Update Time: 2025-06-07

ethyl N-[4-(2,4-dimethoxyphenyl)-5-oxodithiolo[4,3-b]pyrrol-6-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• [4-(2,4-DIMETHOXY-PHENYL)-5-OXO-4,5-DIHYDRO-[1,2]DITHIOLO[4,3]PYRRO-6-YL]-CARBAMIC ACID ETHYL ESTER
• ZL004
• ethyl (4-(2,4-dimethoxyphenyl)-5-oxo-4,5-dihydro-[1,2]dithiolo[4,3-b]pyrrol-6-yl)carbamate
• ethyl N-[4-(2,4-dimethoxyphenyl)-5-oxodithiolo[4,3-b]pyrrol-6-yl]carbamate
• BCP17358
• CID 24805086
• AC-30622
• ZL-004;ZL 004
• ZL-004?
• AKOS040754571
• ZL-004
• 1015064-87-5

• MDL： MFCD27952476
• Inchi： 1S/C16H16N2O5S2/c1-4-23-16(20)17-13-14-11(8-24-25-14)18(15(13)19)10-6-5-9(21-2)7-12(10)22-3/h5-8H,4H2,1-3H3,(H,17,20)
• InChI Key： AMCAPQWQGFPEIV-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C3C=CC(=CC=3OC)OC)C2=CS1)=O)NC(=O)OCC

Computed Properties

• Exact Mass: 380.050064g/mol
• Monoisotopic Mass: 380.050064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 380.4g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 128

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on ethyl N-[4-(2,4-dimethoxyphenyl)-5-oxodithiolo[4,3-b]pyrrol-6-yl]carbamate

Introduction to ethyl N-[4-(2,4-dimethoxyphenyl)-5-oxodithiolo[4,3-b]pyrrol-6-yl]carbamate (CAS No. 1015064-87-5)

Ethyl N-[4-(2,4-dimethoxyphenyl)-5-oxodithiolo[4,3-b]pyrrol-6-yl]carbamate (CAS No. 1015064-87-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dithiolo[4,3-b]pyrrole core and a 2,4-dimethoxyphenyl substituent, which contribute to its potential therapeutic applications.

The dithiolo[4,3-b]pyrrole scaffold is a versatile and bioactive motif that has been extensively studied for its pharmacological properties. Recent research has highlighted the potential of this scaffold in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective activities. The presence of the 2,4-dimethoxyphenyl group further enhances the compound's biological activity by modulating its interactions with target proteins and receptors.

In terms of chemical synthesis, ethyl N-[4-(2,4-dimethoxyphenyl)-5-oxodithiolo[4,3-b]pyrrol-6-yl]carbamate can be synthesized through a multi-step process involving the condensation of appropriate starting materials. The synthesis typically involves the formation of the dithiolo[4,3-b]pyrrole core followed by functionalization with the 2,4-dimethoxyphenyl group and the ethyl carbamate moiety. The detailed synthetic route is crucial for ensuring high yields and purity of the final product.

One of the key areas of interest in the study of ethyl N-[4-(2,4-dimethoxyphenyl)-5-oxodithiolo[4,3-b]pyrrol-6-yl]carbamate is its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Preclinical studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting key inflammatory mediators such as cytokines and prostaglandins. These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs.

Another promising application of ethyl N-[4-(2,4-dimethoxyphenyl)-5-oxodithiolo[4,3-b]pyrrol-6-yl]carbamate is in cancer therapy. Cancer remains one of the leading causes of mortality globally, and there is an urgent need for new and effective treatments. Research has demonstrated that this compound possesses potent anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Specifically, it has shown efficacy against various cancer cell lines, including those derived from breast, lung, and colon cancers.

In addition to its therapeutic potential, ethyl N-[4-(2,4-dimethoxyphenyl)-5-oxodithiolo[4,3-b]pyrrol-6-yl]carbamate has also been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. Studies have indicated that this compound can protect neurons from oxidative stress and promote neuronal survival. These neuroprotective properties make it a valuable candidate for further investigation in the treatment of neurodegenerative disorders.

The pharmacokinetic properties of ethyl N-[4-(2,4-dimethoxyphenyl)-5-oxodithiolo[4,3-b]pyrrol-6-yl]carbamate have also been studied to understand its behavior in biological systems. Pharmacokinetic data reveal that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound reaches its target tissues at effective concentrations while minimizing adverse effects.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While ethyl N-[4-(2,4-dimethoxyphenyl)-5-oxodithiolo[4,3-b]pyrrol-6-yl]carbamate is still in the early stages of clinical development, preliminary results from phase I trials have shown promising safety and tolerability profiles. These trials are ongoing to evaluate the efficacy and safety of this compound in larger patient populations.

In conclusion, ethyl N-[4-(2,4-dimethoxyphenyl)-5-oxodithiolo[4,3-b]pyrrol-6-yl]carbamate (CAS No. 1015064-87-5) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in various medical fields. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in the future.